Cas no 90201-28-8 (ethyl 3-(ethylsulfanyl)butanoate)

• Product Name: ethyl 3-(ethylsulfanyl)butanoate
• CAS No: 90201-28-8
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 806654
• PubChem ID: 3021670
• Update Time: 2025-10-28

ethyl 3-(ethylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-(ethylthio)-, ethyl ester
• 3-ETHYLTHIO BUTANOIC ACID
• ethyl 3-ethylsulfanylbutanoate
• dl-3-Ethylthio-buttersaeure-ethylester
• EINECS 290-671-8
• SCHEMBL1148942
• AKOS008148760
• 90201-28-8
• FEMA NO. 4572
• DTXSID10869049
• JMXMTQDOJYBDSL-UHFFFAOYSA-N
• NS00065321
• Ethyl 3-(ethylthio)butanoate
• UNII-GTO77Z933P
• Ethyl 3-(ethylthio)butyrate
• ethyl 3-(ethylsulfanyl)butanoate
• ethyl3-(ethylsulfanyl)butanoate
• EN300-78383
• BUTYRIC ACID, 3-(ETHYLTHIO)-, ETHYL ESTER
• ETHYL 3-(ETHYLTHIO)BUTYRATE, (+/-)-
• (+/-)-ETHYL 3-(ETHYLTHIO)BUTYRATE
• Q27279270
• GTO77Z933P
• Butanoic acid, 3-(ethylthio)-, ethyl ester

• Inchi： 1S/C8H16O2S/c1-4-10-8(9)6-7(3)11-5-2/h7H,4-6H2,1-3H3
• InChI Key： JMXMTQDOJYBDSL-UHFFFAOYSA-N
• SMILES： S(CC)C(C)CC(=O)OCC

Computed Properties

• Exact Mass: 176.08700
• Monoisotopic Mass: 176.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 1.9

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.459
• PSA: 51.60000
• LogP: 2.08120
• FEMA: 4572 | ETHYL 3-(ETHYLTHIO)BUTYRATE
• Vapor Pressure: Not available

ethyl 3-(ethylsulfanyl)butanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 3-(ethylsulfanyl)butanoate

Comprehensive Overview of Ethyl 3-(Ethylsulfanyl)Butanoate (CAS No. 90201-28-8): Properties, Applications, and Industry Trends

Ethyl 3-(ethylsulfanyl)butanoate (CAS No. 90201-28-8) is a sulfur-containing ester compound with a wide range of applications in the flavor and fragrance industry. Known for its fruity aroma and versatile chemical properties, this compound has gained attention for its role in creating natural-like flavors and enhancing sensory profiles in food and beverage formulations. Its molecular structure, featuring an ethylsulfanyl group and an ester linkage, contributes to its unique organoleptic characteristics.

In recent years, the demand for sustainable flavor ingredients has surged, driven by consumer preferences for clean-label products and eco-friendly formulations. Ethyl 3-(ethylsulfanyl)butanoate aligns with these trends due to its potential for biocatalytic synthesis and compatibility with green chemistry principles. Researchers are exploring its use in plant-based meat alternatives and vegan dairy products, where it can mimic the savory notes traditionally derived from animal sources.

The compound's volatility profile and low odor threshold make it a valuable tool for perfumers and flavorists. When combined with other ester derivatives or thiol compounds, it can create complex tropical fruit accords or berry-like nuances. This versatility has led to its inclusion in functional fragrance systems for personal care products, where longevity and scent diffusion are critical performance metrics.

From a technical perspective, ethyl 3-(ethylsulfanyl)butanoate exhibits moderate polarity and good solubility in common organic solvents, facilitating its incorporation into various delivery systems. Its stability under acidic conditions makes it suitable for carbonated beverages, while its resistance to Maillard reactions allows for use in heat-processed foods. These properties have sparked interest in its potential for encapsulation technologies to improve shelf-life and controlled release.

Innovations in analytical chemistry have enabled more precise quantification of ethyl 3-(ethylsulfanyl)butanoate at trace levels, supporting quality control in manufacturing. Advanced techniques like GC-Olfactometry and HS-SPME help characterize its aroma contribution in complex matrices. This analytical capability is crucial for meeting stringent food safety regulations and labeling requirements in global markets.

The compound's structure-activity relationships continue to be studied in molecular gastronomy applications, where chefs and food scientists experiment with flavor modulation techniques. Its ability to interact with taste receptors and olfactory proteins makes it a subject of interest in sensory science research, particularly in understanding flavor perception mechanisms.

As the industry moves toward digital flavor design, computational models are being developed to predict the behavior of ethyl 3-(ethylsulfanyl)butanoate in various formulations. These in silico approaches, combined with machine learning algorithms, are accelerating the discovery of novel flavor combinations and optimizing dose-response curves for specific applications.

Environmental considerations have prompted investigations into the biodegradation pathways of ethyl 3-(ethylsulfanyl)butanoate, with studies focusing on its ecological impact and metabolic fate in wastewater treatment systems. This research supports the development of environmental risk assessments and contributes to the compound's sustainability profile in industrial use.

In the context of global supply chains, manufacturers of ethyl 3-(ethylsulfanyl)butanoate are adopting blockchain technology for ingredient traceability, addressing consumer demands for transparent sourcing. This technological integration ensures compliance with quality standards while providing documentation of production methodologies and purity specifications.

Future research directions may explore the compound's potential in nutraceutical applications, particularly its interactions with gut microbiota or possible bioactive properties. The intersection of flavor chemistry and nutritional science presents exciting opportunities for developing functional ingredients that deliver both sensory pleasure and health benefits.